5-(5-Methylpyrazolo[1,5-a]pyrimidin-7-yl)-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione

• IUPAC Name: 5-(5-methylpyrazolo[1,5-a]pyrimidin-7-yl)-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• InChI: InChI=1S/C13H13N5O2/c1-7-4-11(18-10(15-7)2-3-14-18)17-5-8-9(6-17)13(20)16-12(8)19/h2-4,8-9H,5-6H2,1H3,(H,16,19,20)
• InChI Key: SNOIHZXTRMFHCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=C1)N3CC4C(C3)C(=O)NC4=O
• Molecular Formula: C13H13N5O2
• Molecular Weight: 271.27 g/mol

Description

This compound belongs to the class of organic compounds known as pyrazolo[1,5-a]pyrimidines. These are polycyclic aromatic compounds that possess a high impact in medicinal chemistry and have attracted a great deal of attention in material science due to their significant photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The chemical reactions of pyrazolo[1,5-a]pyrimidines are diverse and can be controlled by various factors. For instance, the regioselectivity of the reaction can be controlled using the dimethylamino leaving group.